Cas no 1030832-68-8 (2-(2-bromomethyl-4-nitrophenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane)

• Product Name: 2-(2-bromomethyl-4-nitrophenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• CAS No: 1030832-68-8
• MF: C₁₃H₁₇BBrNO₄
• MW: 341.993383169174
• CID: 2864032
• PubChem ID: 102102926
• Update Time: 2025-04-21

2-(2-bromomethyl-4-nitrophenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromomethyl-4-nitrophenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• pinacol 2-bromomethyl-4-nitrophenylboronate;3-bromomethyl-4-(4,4,5,5-tetramethyl-[1,2,3]dioxaborolan-2-yl)-nitrobenzene;
• 2-(2-(Bromomethyl)-4-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[2-(bromomethyl)-4-nitrophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• HS-7463
• 1030832-68-8

• Inchi： 1S/C13H17BBrNO4/c1-12(2)13(3,4)20-14(19-12)11-6-5-10(16(17)18)7-9(11)8-15/h5-7H,8H2,1-4H3
• InChI Key： UBSQOVNMBCRAKZ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 341.04300
• Monoisotopic Mass: 341.04340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 64.28000
• LogP: 3.31210